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Compound of Interest

Compound Name: SG62

Cat. No.: B15138116 Get Quote

The identifier "SG62" applies to several distinct chemical products utilized in research and

industrial settings. Each product possesses unique chemical properties and, consequently,

requires specific disposal protocols to ensure safety and regulatory compliance. This guide

provides detailed, step-by-step disposal procedures for three common "SG62" designated

products: RENOCLEAN SGC 62, an industrial cleaning fluid; Sikagard 62, a two-part epoxy

resin; and MR® 62 Penetrant red, an aerosol for non-destructive testing. Adherence to these

guidelines is crucial for laboratory safety and responsible chemical handling.

Summary of Disposal Requirements
The following table summarizes the key disposal information for each SG62 product. This

allows for a quick comparison of the required procedures.
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Product Name Waste Type
Container
Requirements

Disposal
Method

Key
Precautions

RENOCLEAN

SGC 62
Chemical Waste

Labeled, sealed,

and compatible

container

Licensed

hazardous waste

disposal facility

Do not mix with

other chemicals.

Absorb spills with

inert material.

Sikagard 62

Special/Hazardo

us Waste

(uncured); Solid

Waste (cured)

Labeled, sealed

container for

uncured resin.

Standard

disposal for

cured solid.

Licensed

hazardous waste

disposal facility

for uncured

parts. Landfill for

fully cured resin.

Do not dispose

of uncured resin

in drains. Ensure

complete curing

before disposing

as solid waste.

MR® 62

Penetrant red

Hazardous/Unive

rsal Waste

Puncture-proof

container for

empty cans;

original or

approved

container for

unused product.

Licensed

hazardous waste

or universal

waste handler.

Do not

incinerate,

puncture, or

crush aerosol

cans. Store away

from heat.

Experimental Protocols: Step-by-Step Disposal
Procedures
RENOCLEAN SGC 62 (Industrial Cleaning Fluid)
Objective: To safely dispose of unused or spent RENOCLEAN SGC 62 in accordance with

environmental regulations.

Methodology:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety goggles, chemical-resistant gloves, and a lab coat.

Waste Identification: Label the waste container clearly as "Hazardous Waste: RENOCLEAN

SGC 62".
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Containment:

For unused product, keep it in its original, tightly sealed container.

For spent cleaning solutions or spill residues, collect the liquid and any contaminated

absorbent materials (e.g., vermiculite, sand) and place them into a designated, leak-proof,

and chemically compatible container.

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal through a licensed environmental waste

management company. Provide the Safety Data Sheet (SDS) to the disposal contractor. Do

not discharge into sewers or waterways.[1][2]

Sikagard 62 (Two-Part Epoxy Resin)
Objective: To safely manage and dispose of the two components of Sikagard 62 (Part A and

Part B) and the cured final product.

Methodology:

PPE: Wear safety glasses, chemical-resistant gloves, and protective clothing when handling

either component or the mixed resin.

Disposal of Uncured Components:

The individual components (Part A and Part B) are considered hazardous waste.[3][4]

Do not mix the two parts for the sole purpose of disposal unless it is part of an approved

treatment process by your institution.[4]

Keep Part A and Part B in their original, separate, and sealed containers.

Label each container clearly as "Hazardous Waste: Sikagard 62 Part A" or "Hazardous

Waste: Sikagard 62 Part B".

Arrange for disposal through a licensed hazardous waste contractor.[5][6][7]
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Disposal of Cured Epoxy:

To dispose of excess mixed epoxy, allow it to cure completely in a well-ventilated area.

Once fully hardened and inert, the cured epoxy is generally considered non-hazardous

solid waste.[1][8]

Dispose of the cured solid in accordance with local solid waste regulations (e.g., landfill).

Empty Containers: Empty containers may retain hazardous residues and should be disposed

of through a licensed waste contractor.[3][5]

MR® 62 Penetrant red (Aerosol)
Objective: To safely dispose of used and unused MR® 62 aerosol cans.

Methodology:

PPE: Wear safety glasses and gloves.

Handling and Storage:

Do not pierce, burn, or expose the aerosol can to temperatures above 50°C (122°F), even

when empty, as it may burst.[8]

Store in a well-ventilated area away from heat and ignition sources.

Disposal of Partially Full or Full Cans:

These are considered hazardous waste.[9]

Do not dispose of in regular household or laboratory trash.

The cans should be taken to a hazardous waste disposal facility or collected by a licensed

waste management service.[9]

Disposal of Empty Cans:
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An aerosol can is considered empty when it no longer dispenses product and the

propellant is exhausted.

Regulations for the disposal of empty aerosol cans may vary. Some jurisdictions may allow

for disposal in regular trash or recycling after ensuring they are completely empty.

However, it is best practice to treat them as hazardous waste.[7][10]

Under U.S. EPA regulations, aerosol cans can be managed as universal waste, which

provides a more streamlined disposal process.[5]

Alternatively, specialized equipment can be used to puncture and drain the cans,

rendering the metal recyclable and the contents to be disposed of as hazardous waste.

This should only be done by trained personnel with the proper equipment.[5]

Final Disposal Step: Label the collection container for waste aerosol cans as "Hazardous

Waste: Aerosol Cans" and arrange for disposal through your institution's environmental

health and safety department or a licensed contractor.[8]

Visualizing the Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of SG62
products.
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Product-Specific Assessment
Waste Characterization Disposal Pathway

Identify SG62 Product Type RENOCLEAN SGC 62
(Cleaning Fluid)

Sikagard 62
(Epoxy Resin)

MR® 62
(Aerosol)

Is it hazardous waste?

Is it fully cured?

Is the can empty?

Dispose as
Hazardous Waste via
Licensed Contractor

Yes

No (Uncured)

Dispose as
Non-Hazardous

Solid Waste

Yes

No (Contains Product)

Manage as Universal
Waste or Puncture

(if authorized)
Yes

Click to download full resolution via product page

Caption: Logical workflow for the disposal of different SG62 products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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